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Compound of Interest

(2S,5S)-2,5-Dimethylmorpholine
Compound Name:
hydrochloride

Cat. No.: B591609

An In-depth Technical Guide to the Safety and Handling of (2S,5S)-2,5-Dimethylmorpholine
Hydrochloride

Introduction

(2S,5S)-2,5-Dimethylmorpholine hydrochloride is a specific stereoisomer of
dimethylmorpholine, a class of heterocyclic compounds. The morpholine scaffold is of
significant interest in drug discovery and development due to its versatile chemical properties
and presence in various biologically active molecules.[1][2][3][4][5] As with any chemical
substance used in research and development, a thorough understanding of its safety profile
and proper handling procedures is paramount to ensure the well-being of laboratory personnel
and the integrity of experimental work. This guide provides a comprehensive overview of the
safety and handling requirements for (2S,5S)-2,5-Dimethylmorpholine hydrochloride,
compiled from available safety data sheets and chemical safety literature. It is intended for
researchers, scientists, and drug development professionals who may handle this compound.

Chemical Identification and Properties

Precise identification of a chemical is the first step in ensuring safe handling. The following
table summarizes the key identifiers for (2S,5S)-2,5-Dimethylmorpholine hydrochloride.

Table 1: Chemical Identification
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Identifier Value Source
(2S,5S)-2,5-
Chemical Name Dimethylmorpholine [6]

hydrochloride

Morpholine, 2,5-dimethyl-,
Synonyms ) [6]
hydrochloride, (2S,5S)-

CAS Number 1820580-79-7 6]

Molecular Formula CeH14CINO [718]

| Molecular Weight | 151.63 g/mol |[7][8] |

Note: Physical and chemical properties such as melting point, boiling point, and solubility for
the hydrochloride salt are not consistently available across public safety data sheets.
Researchers should consult the specific documentation provided by their supplier.

Hazard Identification and Classification

Understanding the potential hazards is critical for risk assessment and the implementation of
appropriate safety controls. While specific GHS classification for the hydrochloride salt is not
universally available, data for closely related dimethylmorpholine compounds indicate several
hazards. The following classifications are based on data for isomers and related structures and
should be considered relevant until specific data for the (2S,5S)-hydrochloride form becomes
available.

Table 2: GHS Hazard Identification (Based on Related Dimethylmorpholine Compounds)
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Hazard Class Category Hazard Statement Source

o H302: Harmful if
Acute Toxicity, Oral Category 4 [81[9][10]
swallowed

H314: Causes severe
Skin skin burns and eye
) o Category 1B/ 2 [71[81[9][10]
Corrosion/Irritation damage / H315:

Causes skin irritation

H318: Causes serious

Serious Eye eye damage / H319:
o Category 1/ 2A ) [71081[11]
Damage/Irritation Causes serious eye
irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 _ o [71[8][°]
respiratory irritation
Exposure)

| Flammable Liquids | Category 3 | H226: Flammable liquid and vapor (for the free base) |[9]
[10] |

Signal Word:Danger or Warning[7][9]
Hazard Pictograms:

e GHSO05 (Corrosion)

e GHSO07 (Exclamation Mark)

e GHSO02 (Flame - for free base)

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure and
maintain chemical integrity.

Table 3: Summary of Handling and Storage Procedures | Procedure | Recommendation |
Source | | :--- | :--- | :--- | | Engineering Controls | Always handle in a well-ventilated area. Use
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only under a chemical fume hood.[10][12][13] Ensure eyewash stations and safety showers are
close to the workstation.[14] | | Personal Hygiene | Wash hands thoroughly after handling and
before breaks.[7][8][12] Do not eat, drink, or smoke in the work area.[7][10] Remove
contaminated clothing promptly and wash before reuse.[7][12] | | Handling Precautions| Avoid
contact with skin, eyes, and clothing.[7][8] Avoid breathing dust, fumes, or vapors.[7][13]
Minimize dust generation.[7] Keep away from heat, sparks, and open flames.[13][14] | | Storage
Conditions | Store in a tightly closed container.[7][13] Keep in a cool, dry, and well-ventilated
place.[7][13] Store locked up.[10][13] Store away from incompatible materials such as strong
oxidizing agents and acids.[7][12][13] |

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is a critical final barrier to exposure. The following workflow
provides a logical guide for selecting PPE when working with (2S,5S)-2,5-
Dimethylmorpholine hydrochloride.
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Start: Task Assessment

What is the handling task?

eighing }olution Prep
(Weighing Solid) Greparing Solution / Transfe) [Use in Reaction]

Mandatory Base PPE:
- Safety Glasses with Side Shields
- Lab Coat
- Chemical-Resistant Gloves (Nitrile)

Reaction Use

f weighing solid f preparing solution If used in reaction

Additional PPE for Solutions: Additional PPE for Reactions:
- Face Shield and/or Goggles - Face Shield and/or Goggles
- Ensure gloves are appropriate for solvent - Consider specialized gloves for reactants

Additional PPE for Weighing:
- Consider N95 Respirator if dusty

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling (2S,5S)-2,5-Dimethylmorpholine
hydrochloride.

Emergency Procedures

Rapid and appropriate response to emergencies such as spills or personnel exposure is

crucial.
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First-Aid Measures

Table 4: First-Aid Measures | Exposure Route | First-Aid Protocol | Source | | :--- | :--- | :--- | |
Inhalation | Move the person to fresh air. If breathing is difficult or symptoms persist, seek
immediate medical attention. If not breathing, give artificial respiration.[7][8][12][13] | | Skin
Contact | Immediately take off all contaminated clothing.[13] Flush skin with copious amounts
of water for at least 15 minutes.[7][12] Seek immediate medical attention if irritation occurs or
persists.[7][12] | | Eye Contact | Immediately flush eyes with plenty of water for at least 15
minutes, also under the eyelids.[7][8][13] Remove contact lenses if present and easy to do.
Continue rinsing.[7][13] Seek immediate medical attention.[7][13] | | Ingestion | Do NOT induce
vomiting.[7][13] Rinse mouth thoroughly with water.[7][8][12] Never give anything by mouth to
an unconscious person.[7][8] Seek immediate medical attention.[7][12][13] |

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[8][11][13]

o Specific Hazards: Combustion may produce toxic and irritating gases, including carbon
oxides, nitrogen oxides, and hydrogen chloride.[7][12]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7][8]

Accidental Release Measures

A systematic approach is required to safely manage spills.
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Caption: Logical Flow for Responding to a Spill of (2S,5S)-2,5-Dimethylmorpholine
hydrochloride.

Experimental Safety Protocols

The following protocols are generalized from standard safety procedures and should be
adapted to specific laboratory and institutional requirements.

Protocol 1: Spill Cleanup Procedure

Objective: To safely clean and decontaminate a small-scale spill of (2S,5S)-2,5-
Dimethylmorpholine hydrochloride powder.

Materials:

 Spill kit containing:

[¢]

Appropriate PPE (2 pairs of chemical-resistant gloves, gown, safety goggles, face shield)

[e]

Inert absorbent material (e.g., vermiculite, sand)

o

Scoop and dustpan (non-sparking)

[¢]

Sealable, labeled waste container
o Cleaning supplies (soap, water, paper towels)
Methodology:

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area. Restrict access.[8]

e Ensure Ventilation: Work under a chemical fume hood if the spill is contained within it. If in an
open area, ensure adequate ventilation.[7][8]

o Don PPE: Put on all required personal protective equipment, including double gloves, a lab
coat or gown, and eye/face protection.[7]
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» Containment: Prevent the further spread of the spill. For powders, avoid creating dust.[8] For
liquids, surround the spill with absorbent material.

o Cleanup: Gently cover the spill with an inert absorbent material.[7] Carefully sweep or scoop
the material into a suitable, sealable container for hazardous waste.[7][8]

» Decontamination: Clean the spill area thoroughly with soap and water, followed by a final
rinse with water. Place all cleaning materials into the waste container.

o Disposal: Seal and label the waste container. Dispose of the waste through the institution's
environmental health and safety (EHS) office, following all local and national regulations.[7]
[13]

o Post-Cleanup: Remove PPE carefully to avoid self-contamination. Wash hands thoroughly.

Protocol 2: First Aid for Personnel Exposure

Objective: To provide immediate, appropriate first aid following personnel exposure to
(2S,5S)-2,5-Dimethylmorpholine hydrochloride.

Methodology:

o Scene Safety: Ensure the area is safe before approaching the affected individual. Remove
them from the source of exposure.

e Skin Exposure:

o Immediately begin flushing the affected skin area with lukewarm water from a safety
shower or faucet for at least 15 minutes.[7]

o Simultaneously, remove any contaminated clothing, shoes, and jewelry.[7]

o Seek immediate medical attention. Provide the Safety Data Sheet (SDS) to the medical
personnel.[7][8]

o Eye Exposure:
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o Lead the individual to an eyewash station and assist them in flushing their eyes for at least
15 minutes.[7]

o Hold the eyelids open to ensure water contacts the entire surface of the eye and lids.[13]
o Remove contact lenses after the first few minutes of flushing, if possible.[7]

o Seek immediate medical attention. Provide the SDS to medical personnel.[7]

 Inhalation:
o Move the individual to fresh air immediately.[7][8]
o If breathing has stopped, trained personnel should begin artificial respiration.
o Seek immediate medical attention.[7]
e Ingestion:
o Have the conscious person rinse their mouth with water. Do not induce vomiting.[7]
o Seek immediate medical attention. Provide the SDS to medical personnel.[7]

» Reporting: Report the incident to the laboratory supervisor and the institutional EHS office
according to established procedures.

Stability and Reactivity

o Chemical Stability: Assumed to be stable under recommended storage conditions.[7]
o Conditions to Avoid: Heat, flames, sparks, and dust generation.[7][12]

e Incompatible Materials: Strong oxidizing agents, strong acids.[7][12][13]

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[7]

Disposal Considerations

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://aksci.com/sds/5391AD_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2595414&productDescription=26-DIMETHLMORPHOLINE+CIS%2BT+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/5391AD_SDS.pdf
https://aksci.com/sds/5391AD_SDS.pdf
https://aksci.com/sds/5391AD_SDS.pdf
http://www.angenechemical.com/sds/154596-17-5.pdf
https://aksci.com/sds/5391AD_SDS.pdf
https://aksci.com/sds/5391AD_SDS.pdf
https://aksci.com/sds/5391AD_SDS.pdf
https://aksci.com/sds/5391AD_SDS.pdf
https://aksci.com/sds/5391AD_SDS.pdf
https://www.chemsrc.com/en/cas/106-56-9_37746.html
https://aksci.com/sds/5391AD_SDS.pdf
https://www.chemsrc.com/en/cas/106-56-9_37746.html
https://www.fishersci.com/store/msds?partNumber=AAH2595414&productDescription=26-DIMETHLMORPHOLINE+CIS%2BT+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/5391AD_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical waste must be disposed of in accordance with all applicable federal, state, and local
regulations. Contact a licensed professional waste disposal service to dispose of this material.
[13] Do not allow the material to enter drains or water courses.[12] Contaminated packaging
should be treated as the chemical itself and disposed of accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591609#2s-5s-2-5-dimethylmorpholine-
hydrochloride-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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